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Compound of Interest

Compound Name: Zinc bis(N6-lauroyl-L-lysinate)

CAS No.: 61745-61-7

Cat. No.: B12647340

Get Quote

1.1 Zinc L-Lysinate: The Hydrophilic Chelate Zinc L-lysinate is a highly stable 1 where one

central zinc ion is coordinated by two L-lysine molecules[1]. The bidentate coordination forms a

thermodynamically stable five-membered ring structure[2]. This neutral intramolecular charge

shields the zinc ion from forming insoluble complexes with phytic acid in the gastrointestinal

tract. Because the ligand is highly polar, the resulting chelate maintains excellent water

solubility, making it an ideal candidate for oral therapeutics and systemic nutrition.

1.2 Zinc Lauroyl Lysinate: The Amphiphilic Lipoamino Complex In stark contrast, Zinc lauroyl

lysinate is synthesized by acylating L-lysine with lauric acid (a C12 fatty acid) prior to zinc

complexation. The addition of this long hydrocarbon chain transforms the molecule into a

hydrophobic, amphiphilic lipoamino acid salt. Instead of dissolving in aqueous environments, it

forms flat, highly lubricious hexagonal crystals. This unique architecture is heavily utilized in 3

to provide a soft-focus effect, enhance skin adhesion, and prevent degradation from sebum[3].

Part II: Pharmacokinetics vs. Interfacial Behavior
2.1 Systemic Bioavailability of Zinc L-Lysinate The primary function of Zinc L-lysinate is to

correct intracellular zinc deficiencies. Upon ingestion, the chelate remains intact through the
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acidic gastric environment. In the small intestine, it is absorbed via peptide transporters

(PEPT1) or dissociates directly at the brush border for rapid uptake by ZIP4 transporters. The 4

has rigorously evaluated and confirmed its safety and efficacy as a highly bioavailable

nutritional source[4]. Furthermore, dietary supplementation with zinc lysinate has been shown

to positively 5 without inducing the heavy metal toxicity often associated with inorganic zinc

salts[5].

2.2 Topical Efficacy of Zinc Lauroyl Lysinate Zinc lauroyl lysinate is engineered exclusively for

the stratum corneum. The lauric acid tail mimics endogenous skin lipids, allowing the powder to

integrate seamlessly into the lipid matrix of the skin. This provides a physical barrier that

absorbs excess sebum while slowly releasing trace amounts of Zn²⁺ upon contact with sweat.

This localized release offers targeted antimicrobial and astringent benefits without penetrating

the systemic circulation.

Part III: Mechanistic Visualizations
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Intestinal absorption pathway of Zinc L-lysinate bypassing phytate inhibition.
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Dual-action topical mechanism of Zinc lauroyl lysinate on the stratum corneum.

Part IV: Quantitative Data Synthesis
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Property Zinc L-Lysinate Zinc Lauroyl Lysinate

Molecular Structure Zinc bis-lysinate chelate Zinc salt of N-lauroyl-L-lysine

Estimated Molecular Weight ~355.7 g/mol ~720.3 g/mol

Solubility Profile Highly water-soluble Hydrophobic, lipophilic

Primary Target Interface Intestinal epithelium (Systemic) Stratum corneum (Topical)

Core Mechanism of Action
Intracellular Zn²⁺

replenishment

Sebum absorption & barrier

support

Typical Application
Dietary supplements, animal

feed

Cosmetic powders,

dermatologicals

Regulatory Validation EFSA approved for nutrition Cosmetic INCI approved

Part V: Self-Validating Experimental Protocols
Protocol A: Caco-2 Monolayer Permeability Assay (Zinc
L-Lysinate)
Objective: Quantify the systemic bioavailability and transepithelial flux of Zinc L-lysinate.

Cell Culture: Culture Caco-2 cells on polycarbonate Transwell inserts (0.4 µm pore size) for

21 days until Transepithelial Electrical Resistance (TEER) exceeds 400 Ω·cm².

Dosing: Prepare a 100 µM solution of Zinc L-lysinate in Hank's Balanced Salt Solution

(HBSS), spiked with 100 µM Lucifer Yellow (LY).

Incubation: Apply the solution to the apical chamber and incubate at 37°C in a 5% CO₂

atmosphere.

Sampling: Extract 50 µL aliquots from the basolateral chamber at 30, 60, 90, and 120

minutes, replacing with fresh HBSS.

Quantification: Quantify zinc concentration via Inductively Coupled Plasma Mass

Spectrometry (ICP-MS) and LY via fluorometry.
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Causality: Caco-2 cells morphologically mimic the human enterocyte barrier. ICP-MS

provides the parts-per-billion sensitivity required to track trace metal flux accurately.

Self-Validation Mechanism: The assay is self-validating through the inclusion of Lucifer

Yellow and mass balance tracking. If LY permeability exceeds 1%, it indicates tight junction

failure, automatically invalidating the zinc flux data. Furthermore, a strict mass balance

calculation (Apical + Basolateral + Intracellular = 100 ± 5%) ensures no zinc is artificially lost

to non-specific plastic binding.

Protocol B: Contact Angle & Sebum Uptake Assay (Zinc
Lauroyl Lysinate)
Objective: Evaluate the hydrophobicity and mattifying capacity of Zinc lauroyl lysinate for

topical applications.

Pellet Preparation: Compress 500 mg of Zinc lauroyl lysinate powder into uniform 10 mm

pellets using a hydraulic press at 5 tons of pressure.

Hydrophobicity Measurement: Dispense a 5 µL droplet of deionized water onto the pellet

surface and measure the static contact angle using an optical goniometer.

Sebum Uptake: Apply 50 µL of artificial sebum (a standardized mixture of squalene, wax

esters, and triglycerides) to a fresh pellet.

Gravimetric Analysis: Measure the absorption capacity over 24 hours by weighing the pellet

before and after the removal of unabsorbed surface sebum.

Causality: The contact angle directly correlates to the sweat-resistance of the formulation on

the skin. Artificial sebum uptake validates the lipoamino acid's capacity to control facial oil

and maintain a matte finish.

Self-Validation Mechanism: The protocol incorporates a non-porous borosilicate glass bead

control to establish a baseline for surface spreading versus true capillary absorption into the

powder matrix. An evaporation blank (sebum exposed to air without powder) ensures that

any recorded weight changes are strictly due to powder absorption, validating the entire

system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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